N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide

• Molecular Formula: C22H14Cl2N2O3S
• Molecular Weight: 457.3 g/mol
• IUPAC Name: (NZ)-N-[3-(3,4-dichloroanilino)-4-oxonaphthalen-1-ylidene]benzenesulfonamide
• InChI: InChI=1S/C22H14Cl2N2O3S/c23-18-11-10-14(12-19(18)24)25-21-13-20(16-8-4-5-9-17(16)22(21)27)26-30(28,29)15-6-2-1-3-7-15/h1-13,25H/b26-20-
• InChI Key: ONAAWJHACKRWPJ-QOMWVZHYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC(=C(C=C4)Cl)Cl
• SMILES: C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC(=C(C=C4)Cl)Cl

Description

N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, also known as DAS, is a chemical compound that has been extensively studied for its potential applications in scientific research. DAS is a member of the family of naphthalimide compounds, which are known for their unique chemical and biological properties.

Mechanism of Action

The mechanism of action of N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide is not fully understood, but it is thought to involve the inhibition of various enzymes and proteins involved in cell cycle regulation and apoptosis. N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in the regulation of cell cycle progression. N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has also been shown to inhibit the activity of heat shock protein 90 (HSP90), which is involved in protein folding and stability.
Biochemical and Physiological Effects:
N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis in cancer cells. N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has also been shown to inhibit the activity of various enzymes and proteins involved in cell cycle regulation and protein folding. In addition, N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to have anti-inflammatory and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in lab experiments is its ability to selectively inhibit the activity of CDKs and HSP90, which are important targets in cancer research and drug discovery. Another advantage is its ability to induce apoptosis in cancer cells, which can be useful for studying the mechanisms of cell death. However, one limitation of using N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in lab experiments is its potential toxicity, which can affect the viability of cells and the accuracy of experimental results.

Future Directions

There are several future directions for research on N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide, including the development of new derivatives with improved potency and selectivity, the study of its effects on other cellular processes, and the investigation of its potential applications in other scientific fields. Additionally, the use of N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity.

Synthesis Methods

N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 3,4-dichloroaniline with 4-chlorobenzene-1-sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with 1,2,3,4-tetrahydro-1-naphthylamine to form N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide.

Scientific Research Applications

N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been studied for its potential applications in a variety of scientific fields, including cancer research, drug discovery, and chemical biology. In cancer research, N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In drug discovery, N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been used as a lead compound for the development of new drugs targeting various diseases. In chemical biology, N-(3-(3,4-dichloroanilino)-4-oxo-1(4H)-naphthalenylidene)benzenesulfonamide has been used as a tool for studying protein-protein interactions and protein-ligand interactions.